Cas no 1807383-71-6 (2-Bromo-3-(2-oxopropyl)cinnamic acid)

• Product Name: 2-Bromo-3-(2-oxopropyl)cinnamic acid
• CAS No: 1807383-71-6
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 4971411
• Update Time: 2025-05-28

2-Bromo-3-(2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-oxopropyl)cinnamic acid

• Inchi： 1S/C12H11BrO3/c1-8(14)7-10-4-2-3-9(12(10)13)5-6-11(15)16/h2-6H,7H2,1H3,(H,15,16)/b6-5+
• InChI Key： BJSBDPLVWPNBBO-AATRIKPKSA-N
• SMILES： BrC1C(/C=C/C(=O)O)=CC=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-3-(2-oxopropyl)cinnamic acid

Research Briefing on 2-Bromo-3-(2-oxopropyl)cinnamic acid (CAS: 1807383-71-6) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-(2-oxopropyl)cinnamic acid (CAS: 1807383-71-6) is a synthetic cinnamic acid derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and its unique structural features. This compound, characterized by a bromo-substituted cinnamic acid backbone with a 2-oxopropyl moiety, exhibits promising reactivity for further functionalization, making it a valuable scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic utility of 2-Bromo-3-(2-oxopropyl)cinnamic acid in the construction of heterocyclic compounds, particularly in the synthesis of indole and quinoline derivatives, which are privileged structures in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of kinase inhibitors targeting cancer-related pathways. The bromo group at the 2-position allows for efficient palladium-catalyzed cross-coupling reactions, while the 2-oxopropyl side chain provides a handle for further derivatization via condensation or nucleophilic addition reactions.

In pharmacological investigations, preliminary screening of 2-Bromo-3-(2-oxopropyl)cinnamic acid and its derivatives has shown moderate inhibitory activity against several inflammatory mediators, including COX-2 and 5-LOX enzymes. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural modifications of this core scaffold led to compounds with improved selectivity for these targets, suggesting potential applications in the development of dual-action anti-inflammatory agents. The compound's ability to modulate multiple pathways simultaneously makes it particularly interesting for polypharmacological approaches to complex diseases.

The physicochemical properties of 2-Bromo-3-(2-oxopropyl)cinnamic acid have been characterized in detail, with particular attention to its stability under various conditions. Research indicates that the compound remains stable in solid form at room temperature but may undergo gradual decomposition in solution, especially under basic conditions. This information is crucial for its handling and storage in laboratory settings and potential pharmaceutical formulations. Recent analytical studies employing HPLC-MS and NMR spectroscopy have provided comprehensive characterization data, facilitating its identification and quality control in research applications.

Looking forward, the unique structural features of 2-Bromo-3-(2-oxopropyl)cinnamic acid position it as a promising candidate for further exploration in drug discovery programs. Current research directions include its application in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could be exploited to link target proteins with E3 ubiquitin ligases. Additionally, computational studies are underway to predict its metabolic fate and potential toxicity profiles, which will inform its suitability for further preclinical development. The compound's versatility and the growing body of research surrounding it suggest that 2-Bromo-3-(2-oxopropyl)cinnamic acid will continue to be an important tool in chemical biology and a potential starting point for new therapeutic agents.